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Compound of Interest

1-[(2,6-Difluorophenyl)methyl]-4-
Compound Name:
nitro-1H-pyrazole

CAS No.: 1240567-86-5

Cat. No.: B6362568

Get Quote

Executive Summary: The Dual Nature of the
Scaffold

Fluorinated nitro-pyrazoles are high-value pharmacophores. The pyrazole ring offers metabolic
stability and hydrogen-bonding vectors, while the fluorine atom modulates lipophilicity (

) and blocks metabolic soft spots. However, the combination of a nitrogen-rich heterocycle with
a nitro group (

) creates an "explosophore"—a structural motif inherent to energetic materials
(explosives/propellants).[1]

The Safety Gap: Standard Safety Data Sheets (SDS) for early-stage research intermediates
often list these compounds merely as "Irritants” (H315/H319) or "Harmful" (H302).[1] They
rarely capture the thermal instability or shock sensitivity inherent to this class until specific
calorimetric testing is performed.
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Core Directive: Treat all fluorinated nitro-pyrazoles as Class 1.1 Explosives (mass explosion

hazard) until Differential Scanning Calorimetry (DSC) proves otherwise.

Deconstructing the SDS: Beyond the GHS Codes

A standard SDS is necessary but insufficient for this chemical class. You must interpret the data

gaps.

The "Silent" Sections

SDS Section

Standard Entry

Expert Interpretation for
Nitro-Pyrazoles

Sec 2: Hazards

H302 (Harmful if
swallowed)H315 (Skin Irritant)

MISSING: EUHO001 (Explosive
when dry) or H200 series.[1]
Action: Assume shock

sensitivity.

Sec 5: Fire

"Use water spray, dry

chemical..."[1]

RISK: Decomposition releases
HF and NOx. Standard dry
powder may not quench a self-

sustaining decomposition.

Sec 9: Physical

MP: 160-164°C

CRITICAL: If MP is close to

Decomposition Temp (

), melting can trigger thermal

runaway.[1]

Sec 10: Stability

"Stable under normal

conditions"

FALSE: "Normal" does not
include reaction exotherms.[1]
Nitro-pyrazoles often

decompose violently >180°C.

Energetic Assessment: The "Rule of 100"

Before scaling any reaction beyond 100 mg, you must validate the thermal envelope.

Mandatory Screening Protocol (DSC)
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Objective: Determine the Onset Temperature (

) and Energy of Decomposition (

)-[1]

¢ Instrument: Differential Scanning Calorimeter (DSC) using Gold-plated high-pressure
crucibles (to prevent HF corrosion of standard aluminum pans).

e Ramp Rate: 5°C/min (Standard) and 2°C/min (for precise onset detection).
e Thresholds:

o : High energetic potential.[1]
o : Potential for detonation.[1]

o : The temperature at which the exothermic event begins.[1]

The Safety Margin

Adopt the "Rule of 100" for process safety:
[1]
If

is 200°C, your reaction temperature must never exceed 100°C.[1]

Visualization: Risk Assessment Workflow

The following diagram outlines the decision logic for scaling up fluorinated nitro-pyrazole
synthesis.
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New Nitro-Pyrazole

Intermediate
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Caption: Figure 1. Thermal safety decision matrix for high-energy nitrogen heterocycles.
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Operational Handling Protocol
Personal Protective Equipment (PPE) & Engineering
Controls[1]

o Primary Barrier: Fume hood with sash at lowest working position.

o Secondary Barrier: Polycarbonate blast shield (minimum 1/2 inch thickness) positioned
between the operator and the reaction vessel.

o Hands: Double nitrile gloves (fluorinated compounds can permeate standard latex).[1]

» Static Control:CRITICAL. Nitro-pyrazoles are often dry powders with high static potential.[1]
o Use an ionizing fan in the weighing area.
o Prohibited: Metal spatulas.

o Required: Conductive plastic or wood spatulas.

Reaction Setup (The "Soft Landing™ Approach)

When synthesizing or manipulating these intermediates, avoid "all-in" addition.
» Solvent Heel: Always start with a solvent heel. Never add solid nitro-pyrazole to a dry flask.
e Dilution: Maintain concentration

to ensure heat dissipation capacity.

e Cooling Failure Mode: Setup the reaction such that if cooling fails (e.g., cryostat power loss),
the reagent addition pump automatically stops (interlock system).

Visualization: Safe Synthesis Loop

This diagram illustrates the "fail-safe" reaction setup required for energetic intermediates.
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Caption: Figure 2. Fail-safe reaction loop with automated interlock for exothermic control.

Waste Disposal & Emergency Response
The Fluorine Factor (HF Release)

In the event of a fire or thermal decomposition, fluorinated nitro-pyrazoles will release
Hydrogen Fluoride (HF) gas.

e Hazard: HF is highly corrosive and penetrates skin to attack bone calcium.
e Response:

o Do not breathe fumes.[2][3][4][5][6][7][8]

o Apply Calcium Gluconate gel immediately to any skin exposure.

o Evacuate the lab; standard gas masks may not be sufficient for high HF concentrations.

Disposal Protocol

Do NOT mix with general organic waste solvents (Halogenated waste stream is insufficient).[1]

e Segregation: Collect in a dedicated container labeled: "High Energy / Fluorinated Organic -
DO NOT CONSOLIDATE."

o Neutralization (Small Scale): For trace amounts, chemical oxidation (bleach) is not
recommended due to potential chloramine formation with the pyrazole nitrogen.
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Destruction: The only validated method is High-Temperature Incineration (>1100°C) with
alkaline scrubbing to capture HF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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